BENGHE Foundational & Exploratory

Check Availability & Pricing

"Ethyl 5-(thiophen-2-YL)isoxazole-3-carboxylate"
literature review

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl 5-(thiophen-2-YL)isoxazole-
Compound Name:
3-carboxylate

Cat. No.: B1302482

An In-Depth Technical Guide to Ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate

Ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate is a heterocyclic compound that serves as a
significant building block in the realms of medicinal chemistry and drug discovery.[1] Its
structure, which incorporates both a thiophene and an isoxazole ring, makes it a valuable
scaffold for developing novel therapeutic agents.[2] Research has highlighted that the inclusion
of a thiophene moiety can enhance the pharmacological potential of the isoxazole core,
particularly in the development of antimicrobial and anticancer agents.[2][3][4] This technical
guide provides a comprehensive overview of its synthesis, physicochemical properties,
biological activities, and experimental protocols for its evaluation.

Physicochemical Properties

Ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate is commercially available and is utilized as a

reagent in organic synthesis.[1] Its key identifying and physical properties are summarized
below.
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Property Value Reference
CAS Number 90924-54-2 [5]
Molecular Formula C10H9NOsS [1][5]
Molecular Weight 223.25 g/mol [1][5]

White to Orange to Green

Appearance
powder to crystal
Melting Point 48-51 °C [5]
CCOC(=0)C1=NOC(=C1)C2=
SMILES [5]
CC=CSs2
YPIUQIUZEYMWAX-
InChlKey [5]

UHFFFAOYAS

Synthesis and Reaction Mechanisms

The primary method for synthesizing the isoxazole ring system is through a 1,3-dipolar
cycloaddition reaction.[6][7][8] This reaction typically involves the in situ generation of a nitrile
oxide from an aldoxime, which then reacts with an alkyne (a dipolarophile) to form the five-
membered isoxazole ring.[8][9][10]

For the synthesis of ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate, the key precursors are
thiophene-2-carboxaldoxime (to generate thiophene-2-carbonitrile oxide) and ethyl propiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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